Cas no 1806983-90-3 (2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine
• CAS No: 1806983-90-3
• MF: C₇H₃F₂IN₂O
• MW: 296.012800455093
• CID: 4872003
• Update Time: 2025-08-05

2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine

• Inchi： 1S/C7H3F2IN2O/c8-7(9)6-3(10)1-5(13)12-4(6)2-11/h1,7H,(H,12,13)
• InChI Key： KYJOBSFIFUFJLY-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(C#N)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine

2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine: A Comprehensive Overview

2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine, identified by the CAS registry number 1806983-90-3, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmacology, materials science, and chemical synthesis. The molecule's structure is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 6, and an iodine atom at position 4. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction sequences. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the introduction of the iodine substituent or the installation of the cyano group.

In terms of pharmacological applications, 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine has shown promise as a lead compound in drug discovery efforts targeting various diseases. Its unique combination of functional groups makes it an attractive candidate for modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. For example, studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to coordinate with metal ions makes it a valuable building block for constructing metal-organic frameworks (MOFs) and other advanced materials with potential uses in gas storage, catalysis, and sensing technologies. Recent research has highlighted its role in forming MOFs with exceptional stability and surface area, which could revolutionize industrial processes requiring high-performance catalysts.

The structural versatility of 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine also lends itself to applications in chemical synthesis as an intermediate for constructing more complex molecules. Its functional groups provide multiple sites for further modification, enabling the creation of derivatives with tailored properties for specific applications. For instance, the hydroxyl group can be converted into other functionalities such as esters or ethers through simple chemical transformations.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-hydroxy-4-iodopyridine, with its CAS number 1806983-90-3, represents a versatile and intriguing compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry and materials science.